1-[4-(1-Adamantyl)phenoxy]-3-[4-(2-fluorophenyl)piperazin-1-yl]propan-2-ol

• IUPAC Name: 1-[4-(1-adamantyl)phenoxy]-3-[4-(2-fluorophenyl)piperazin-1-yl]propan-2-ol
• InChI: InChI=1S/C29H37FN2O2/c30-27-3-1-2-4-28(27)32-11-9-31(10-12-32)19-25(33)20-34-26-7-5-24(6-8-26)29-16-21-13-22(17-29)15-23(14-21)18-29/h1-8,21-23,25,33H,9-20H2
• InChI Key: DMLMSZNLJAEACU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(COC2=CC=C(C=C2)C34CC5CC(C3)CC(C5)C4)O)C6=CC=CC=C6F
• Molecular Formula: C29H37FN2O2
• Molecular Weight: 464.6 g/mol
• CAS No.: 433971-84-7

Description

Synthesis Analysis

The synthesis of a similar compound, 1-[4-(1-adamantyl)phenoxy]-3-pyrrolidino-2-propanol, involves the reaction of 1-[4-(1-adamantyl)phenoxy]glycidyl ether with amines. The structures of the synthesized compounds are confirmed by IR and NMR spectroscopy.

Scientific Research Applications

Reactivity and Adsorption Behavior

Investigations into the reactivity and adsorption behaviors of structurally similar triazole derivatives, such as 3-(adamantan-1-yl)-4-phenyl-1-[(4-phenylpiperazin-yl)methyl]-1H-1,2,4-triazole-5(4H)-thione (APMT), have been conducted using Density Functional Theory (DFT) and Molecular Dynamics (MD) simulations. These studies highlight the importance of understanding the local reactive properties, site of interactions with water molecules, and the stability of such compounds at various temperatures, which can be crucial for their potential pharmaceutical applications (Al-Ghulikah et al., 2021).

Dopamine and Serotonin Transporter Binding Properties

Research into the dopamine (DAT) and serotonin (SERT) transporter binding properties of compounds like 1-[2-[bis-(4-fluorophenyl)methoxy]ethyl]piperazine, an analogue of GBR 12909, has been carried out. Such studies contribute to the understanding of the role of N-aromatic, N-heteroaromatic, and 3-oxygenated N-phenylpropyl substituents in influencing these properties, which is critical for the development of therapeutic agents targeting neurological disorders (Lewis et al., 2003).

Antidepressant Activity

The synthesis and evaluation of compounds structurally related to 1-[4-(1-Adamantyl)phenoxy]-3-[4-(2-fluorophenyl)piperazin-1-yl]propan-2-ol for antidepressant activity have been explored. Such studies involve the examination of their effects on gross behavior and specific activities like antireserpine and anorexigenic activity, shedding light on their potential utility as antidepressants (Kumar et al., 2004).

Anti-Cancer and Molecular Docking Investigations

The anti-bone cancer activities and molecular docking studies of heterocyclic compounds with structural similarities have been investigated. These studies offer insights into the potential chemotherapeutic applications of such compounds by evaluating their efficacy against various cancer cell lines and understanding their interaction with specific proteins (Lv et al., 2019).